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Compound of Interest

Compound Name: 3-Aminobutanenitrile

Cat. No.: B3048396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Aminobutanenitrile is a chiral organic compound featuring both an amino and a nitrile

functional group. Its structural versatility makes it a valuable building block in organic synthesis,

particularly in the preparation of more complex chiral molecules such as amino acids and

various heterocyclic compounds.[1][2] This guide provides a summary of the available

physicochemical and thermochemical information for 3-aminobutanenitrile and its more stable

hydrochloride salt. Due to a lack of experimentally determined thermochemical data in publicly

available literature, this document also furnishes detailed, generalized experimental protocols

for the determination of key thermochemical properties.

Physicochemical Properties
Quantitative thermochemical data such as enthalpy of formation, entropy, and heat capacity for

3-aminobutanenitrile are not readily available in the current scientific literature. However, a

range of other physicochemical properties, primarily for the free base and the hydrochloride salt

of the (S)-enantiomer, have been reported and are summarized below. The hydrochloride salt

is often preferred for storage and handling due to its enhanced stability.[3][4]
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Property Value Source

Molecular Formula C4H8N2 [2][5][6]

Molecular Weight 84.12 g/mol [2][6][7]

CAS Number 679808-74-3 [2][5]

General Properties of (S)-3-Aminobutanenitrile
Hydrochloride

Property Value Source

Molecular Formula C4H9ClN2 [3][4]

Molecular Weight 120.58 g/mol [3][4][8]

CAS Number 1073666-54-2 [3][4]

Physical Form White crystal/solid [9]

Solubility

Good solubility in organic

solvents like ethanol and

acetone.[9] The hydrochloride

form typically enhances water

solubility.[4]

N/A

Thermal Stability

Possesses high thermal and

chemical stability.[9] It is stable

under typical pharmaceutical

storage conditions, often at

room temperature under an

inert atmosphere.[3][4] The

absence of melting point data

in the literature may suggest

decomposition at higher

temperatures.[4]

N/A
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Experimental Protocols for Thermochemical
Analysis
The following sections describe generalized experimental methodologies for determining key

thermochemical properties of organic compounds like 3-aminobutanenitrile.

Melting Point and Boiling Point Determination
The melting and boiling points are fundamental physical properties that provide insights into the

purity and thermal stability of a substance.

Melting Point Determination:

Apparatus: Digital melting point apparatus or a Thiele tube.

Procedure:

A small, dry sample of the crystalline compound is packed into a capillary tube.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a controlled rate.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the sample is recorded as the melting point. A sharp melting range typically

indicates high purity.

Boiling Point Determination:

Apparatus: Distillation setup with a thermometer, heating mantle, and condenser.

Procedure:

The liquid sample is placed in a distillation flask with boiling chips.

The apparatus is assembled for simple distillation.

The sample is heated until it boils, and the vapor rises to the thermometer bulb.
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The temperature at which the vapor and liquid are in equilibrium, indicated by a stable

temperature reading on the thermometer as the liquid condenses, is recorded as the

boiling point.

Enthalpy of Formation (ΔHf°)
The standard enthalpy of formation can be determined experimentally using combustion

calorimetry.

Apparatus: Bomb calorimeter.

Procedure:

A precisely weighed sample of 3-aminobutanenitrile is placed in a crucible inside a high-

pressure vessel (the "bomb").

The bomb is filled with pure oxygen under high pressure.

The bomb is submerged in a known quantity of water in an insulated container (the

calorimeter).

The sample is ignited electrically.

The temperature change of the water is meticulously recorded.

The heat of combustion is calculated from the temperature change and the heat capacity

of the calorimeter system.

The standard enthalpy of formation is then derived from the heat of combustion using

Hess's Law, along with the known standard enthalpies of formation of the combustion

products (CO2, H2O, and N2).

Heat Capacity (Cp)
Differential Scanning Calorimetry (DSC) is a widely used technique to measure the heat

capacity of a substance.

Apparatus: Differential Scanning Calorimeter.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3048396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

A small, accurately weighed sample is placed in a sample pan, and an empty reference

pan is also prepared.

The sample and reference pans are heated at a constant rate.

The DSC instrument measures the difference in heat flow required to maintain the sample

and reference at the same temperature.

This differential heat flow is directly proportional to the heat capacity of the sample.

A baseline is established by running the experiment with empty pans.

A standard material with a known heat capacity (like sapphire) is run under the same

conditions for calibration.

The heat capacity of the sample is then calculated by comparing its heat flow

measurement to that of the standard.

Workflow for Thermochemical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination and

analysis of the thermochemical properties of a compound like 3-aminobutanenitrile.
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Caption: Workflow for determining thermochemical properties.
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Conclusion
While specific experimental thermochemical data for 3-aminobutanenitrile remains elusive in

the current body of scientific literature, this guide consolidates the available physicochemical

information and presents standardized methodologies for its determination. The provided

experimental protocols and workflow diagram offer a robust framework for researchers and

drug development professionals to characterize this and other novel compounds, thereby

facilitating a deeper understanding of their chemical behavior and potential applications. The

high stability of the hydrochloride salt makes it the form of choice for most applications, though

further investigation into the thermochemical properties of both the free base and its salts is

warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3048396#thermochemical-properties-of-3-
aminobutanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b3048396#thermochemical-properties-of-3-aminobutanenitrile
https://www.benchchem.com/product/b3048396#thermochemical-properties-of-3-aminobutanenitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3048396?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

